molecular formula C11H20N4 B6267952 rac-1-[(2R,3S)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)piperidin-3-yl]methanamine CAS No. 2307752-99-2

rac-1-[(2R,3S)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)piperidin-3-yl]methanamine

Cat. No. B6267952
CAS RN: 2307752-99-2
M. Wt: 208.3
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound “rac-1-[(2R,3S)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)piperidin-3-yl]methanamine” is a complex organic molecule. It contains an imidazole ring, which is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . Imidazole is known for its broad range of chemical and biological properties and is a key component in many pharmaceuticals .


Molecular Structure Analysis

The molecular structure of this compound is quite complex due to the presence of an imidazole ring and a piperidine ring. The imidazole ring contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen . The piperidine ring is a six-membered ring with one nitrogen atom.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-1-[(2R,3S)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)piperidin-3-yl]methanamine involves the synthesis of the intermediate compounds, which are then used to synthesize the final compound. The key steps in the synthesis pathway include the synthesis of the imidazole ring, the synthesis of the piperidine ring, and the coupling of the two rings to form the final compound.", "Starting Materials": [ "2-methyl-1H-imidazole", "3-bromopiperidine", "methylamine", "sodium hydride", "acetonitrile", "methanol", "diethyl ether", "hydrochloric acid", "sodium hydroxide" ], "Reaction": [ "Step 1: Synthesis of 2-methyl-1H-imidazole by reacting 2-methylimidazole with methylamine in methanol and diethyl ether.", "Step 2: Synthesis of 3-bromopiperidine by reacting piperidine with sodium hydride and bromoethane in acetonitrile.", "Step 3: Synthesis of (2R,3S)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)piperidine by reacting 2-methyl-1H-imidazole with 3-bromopiperidine in acetonitrile and diethyl ether.", "Step 4: Synthesis of rac-1-[(2R,3S)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)piperidin-3-yl]methanamine by reacting (2R,3S)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)piperidine with methylamine in hydrochloric acid and sodium hydroxide." ] }

CAS RN

2307752-99-2

Product Name

rac-1-[(2R,3S)-1-methyl-2-(1-methyl-1H-imidazol-5-yl)piperidin-3-yl]methanamine

Molecular Formula

C11H20N4

Molecular Weight

208.3

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.